Cas no 2091608-45-4 (methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2091608-45-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5721535
• PubChem ID: 121211279
• Update Time: 2025-06-26

methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate
• starbld0041372
• F2198-1153
• methyl 2-methyl-5-piperidin-2-ylpyrazole-3-carboxylate
• 2091608-45-4
• AKOS026721383
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-(2-piperidinyl)-, methyl ester

• Inchi： 1S/C11H17N3O2/c1-14-10(11(15)16-2)7-9(13-14)8-5-3-4-6-12-8/h7-8,12H,3-6H2,1-2H3
• InChI Key： VACYCXLJBGKKAT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2CCCCN2)=NN1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 366.2±42.0 °C(Predicted)
• pka: 8.59±0.10(Predicted)

Additional information on methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate

Research Briefing on Methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate (CAS: 2091608-45-4)

Methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate (CAS: 2091608-45-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-piperidine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The compound's structure features a methyl ester group at the 5-position of the pyrazole ring and a piperidine moiety at the 3-position, which contributes to its distinct chemical and biological properties. Researchers have hypothesized that this structural configuration may enhance its binding affinity to specific receptors or enzymes, making it a valuable candidate for further investigation. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with several studies reporting improved methodologies for its preparation.

In a recent study published in the *Journal of Medicinal Chemistry*, researchers investigated the compound's potential as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The study demonstrated that methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate exhibits selective binding to specific subtypes of GABA_A receptors, suggesting its potential utility in the development of novel CNS therapeutics. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its candidacy for CNS drug development.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have indicated that methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. These findings, though preliminary, highlight the need for further exploration of the compound's mechanisms of action and its potential as an anticancer agent.

Despite these promising findings, challenges remain in the development of methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's pharmacological profile and reduce any off-target effects.

In conclusion, methyl 1-methyl-3-(piperidin-2-yl)-1H-pyrazole-5-carboxylate (CAS: 2091608-45-4) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. Continued investigation into its therapeutic potential, coupled with advancements in synthetic methodologies, may pave the way for its eventual application in drug development.